Cas no 2227712-48-1 (rac-(1R,2S)-2-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine
• CAS No: 2227712-48-1
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 6428342
• PubChem ID: 165630572
• Update Time: 2025-10-05

rac-(1R,2S)-2-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine
• EN300-1968951
• 2227712-48-1
• rac-(1R,2S)-2-[3-(difluoromethoxy)-4-methylphenyl]cyclopropan-1-amine

• Inchi： 1S/C11H13F2NO/c1-6-2-3-7(8-5-9(8)14)4-10(6)15-11(12)13/h2-4,8-9,11H,5,14H2,1H3/t8-,9+/m0/s1
• InChI Key： LQPDVAGIGCIEHD-DTWKUNHWSA-N
• SMILES： FC(OC1=C(C)C=CC(=C1)[C@@H]1C[C@H]1N)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2S)-2-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine

Rac-(1R,2S)-2-3-(Difluoromethoxy)-4-Methylphenylcyclopropan-1-Amine: A Comprehensive Overview

The compound rac-(1R,2S)-2-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine, with CAS number 2227712-48-1, is a structurally complex molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of cyclopropane-containing amines, which are known for their unique chemical properties and potential biological activities. The molecule's structure is characterized by a cyclopropane ring fused with a phenyl group, which is further substituted with a difluoromethoxy group and a methyl group. These substituents play a crucial role in determining the compound's physical and chemical properties, as well as its biological behavior.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The presence of the cyclopropane ring introduces strain into the molecule, which can enhance its reactivity and binding affinity to target proteins. This makes rac-(1R,2S)-2-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine a promising candidate for various therapeutic applications. For instance, research has shown that this compound exhibits potent activity against certain enzymes involved in neurological disorders, making it a potential lead compound for the development of neuroprotective agents.

The synthesis of rac-(1R,2S)-2-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine involves a multi-step process that requires precise control over stereochemistry. The key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and the subsequent introduction of substituents via nucleophilic aromatic substitution. These reactions are challenging due to the sensitivity of the cyclopropane ring to harsh reaction conditions. However, advancements in catalytic methods and transition metal-mediated reactions have significantly improved the yield and selectivity of these processes.

One of the most intriguing aspects of this compound is its stereochemical properties. The (1R,2S) configuration imparts specific spatial arrangements to the molecule, which are critical for its interactions with biological targets. Recent computational studies have revealed that this configuration enhances the molecule's ability to bind to certain G-protein coupled receptors (GPCRs), which are key targets in drug development. These findings have opened new avenues for exploring the therapeutic potential of rac-(1R,2S)-2-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine in treating conditions such as anxiety disorders and chronic pain.

In addition to its pharmacological applications, rac-(1R,2S)-2-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine has also been studied for its potential use in materials science. The unique electronic properties of the cyclopropane ring make it an attractive candidate for applications in organic electronics. Researchers have explored its use as a building block for constructing novel π-conjugated systems, which are essential components in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Despite its promising applications, there are still several challenges associated with rac-(1R,2S)-2-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine. One major concern is its stability under physiological conditions. The strained cyclopropane ring can undergo rapid degradation in certain environments, limiting its bioavailability. To address this issue, scientists are investigating strategies such as prodrug design and controlled-release formulations to enhance the compound's stability and efficacy.

In conclusion, rac-(1R,2S)-2-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine represents a fascinating example of how structural complexity can lead to diverse functional properties. Its unique combination of stereochemistry and electronic characteristics makes it a valuable tool in both pharmacological research and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.